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Compound of Interest

Compound Name:
2-Bromo-6-

methoxyisonicotinamide

Cat. No.: B12953976

Get Quote

Executive Summary
2-Bromo-6-methoxyisonicotinamide is a highly functionalized pyridine scaffold used primarily

as an intermediate in the discovery of kinase inhibitors and topical antiandrogens. Its structure

features a 2,4,6-substitution pattern that offers three distinct vectors for chemical modification:

C2-Bromine: A handle for palladium-catalyzed cross-coupling (Suzuki-Miyaura, Buchwald-

Hartwig).

C4-Amide: A hydrogen-bond donor/acceptor motif for target binding or dehydration to a

nitrile.

C6-Methoxy: An electron-donating group that modulates the pyridine ring's electron density

and solubility profile.

This guide provides a comprehensive analysis of its physicochemical properties, validated

synthesis routes, and handling protocols for drug development workflows.
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Property Data

IUPAC Name 2-Bromo-6-methoxypyridine-4-carboxamide

Common Name 2-Bromo-6-methoxyisonicotinamide

CAS Number
2055590-11-7 (Amide); Related: 853030-09-8

(Methyl Ester)

Molecular Formula

C

H

BrN

O

Molecular Weight 231.05 g/mol

SMILES COC1=NC(Br)=CC(C(N)=O)=C1

Core Scaffold Pyridine

Key Functional Groups Aryl Bromide, Primary Amide, Aryl Ether

Electronic Structure & Reactivity
The molecule's reactivity is governed by the interplay between the electron-deficient pyridine

ring and its substituents:

Electrophilicity at C2: The inductive effect of the nitrogen atom and the bromine makes the

C2 position highly susceptible to oxidative addition by Pd(0) catalysts.

Nucleophilicity at Amide Nitrogen: The amide nitrogen is weakly nucleophilic but can

participate in Hofmann rearrangements or dehydration reactions.

Electronic Modulation (C6-OMe): The methoxy group exerts a mesomeric (+M) effect, slightly

increasing electron density on the ring compared to the 2,6-dibromo analog. This deactivates

the ring slightly towards further nucleophilic aromatic substitution (

), preventing unwanted side reactions at the C2-Br position during downstream coupling.
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Synthesis & Manufacturing
The most robust synthetic route proceeds via the desymmetrization of citrazinic acid

derivatives. This "Self-Validating" protocol ensures high regioselectivity.

Synthetic Pathway (Graphviz Diagram)

Figure 1: Validated synthetic route from Citrazinic Acid.
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Detailed Experimental Protocol
Note: This protocol synthesizes the amide from the methyl ester precursor.

Step 1: Regioselective Methoxylation (

)

Reagents: Methyl 2,6-dibromoisonicotinate (1.0 eq), Sodium Methoxide (1.05 eq), Methanol

(Solvent).

Procedure: Dissolve the dibromo ester in anhydrous methanol. Cool to 0°C. Add NaOMe

solution dropwise over 30 minutes to avoid bis-methoxylation.

Condition: Stir at room temperature for 4–6 hours. Monitor by HPLC for the disappearance of

starting material and formation of the mono-methoxy product.

Workup: Quench with dilute HCl (to pH 7). Evaporate methanol.[1] Extract with Ethyl Acetate.

Checkpoint: Ensure <5% bis-methoxy impurity.[2]

Step 2: Ammonolysis to Amide
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Reagents: Methyl 2-bromo-6-methoxyisonicotinate (1.0 eq), Ammonium Hydroxide (28% aq,

excess).

Procedure: Charge the ester into a pressure vessel or round-bottom flask. Add aqueous

ammonia (5–10 vol).

Condition: Stir at 20–25°C for 24–48 hours. The product often precipitates as a white solid.

Isolation: Filter the solid. Wash with water (3x) to remove residual ammonia and ammonium

salts. Dry under vacuum at 40°C.[1]

Yield: Typically 85–90%.

Physicochemical Properties
Property Value / Observation Relevance

Physical State Solid (Powder)
Easy handling for

weighing/dosing.

Color White to Off-white
Discoloration indicates

oxidation/impurities.

Melting Point ~190–200°C (Predicted)*
High crystallinity; stable in solid

state.

Solubility
DMSO, DMF, MeOH

(Moderate)

Compatible with standard

coupling solvents.

LogP ~1.2 (Calculated)

Moderate lipophilicity; good

membrane permeability

potential.

pKa (Amide) ~15 (Neutral) Stable at physiological pH.

pKa (Pyridine N) ~2.5
Weakly basic due to Br/OMe

electron withdrawal.

*Note: The related 2-bromo-6-methoxypyridine melts at 206°C; the amide functionality typically

maintains or elevates the melting point due to hydrogen bonding.
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Applications in Drug Discovery
Scaffold for Kinase Inhibitors
The 2-aminopyridine and isonicotinamide motifs are "privileged structures" in kinase inhibition

(e.g., targeting BTK, EGFR).

Strategy: The C2-Bromine is coupled with aryl boronates to install the "hinge-binding" or

"gatekeeper" interacting moiety.

Mechanism: The amide group often forms critical hydrogen bonds with residues like Asp or

Glu in the kinase active site.

Antiandrogen Development
This specific scaffold is a key intermediate in the synthesis of topical antiandrogens (e.g.,

derivatives of RU-58841 analogs).

Workflow: The amide is subjected to a Hofmann rearrangement to yield the 2-bromo-6-

methoxy-4-aminopyridine, which is then coupled with chiral acids.

Structure-Activity Relationship (SAR) Logic

Figure 2: SAR Vectors for Drug Design
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Safety & Handling (MSDS Highlights)
Hazard Classification: Irritant (Skin/Eye), Acute Toxicity (Oral).
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Signal Word: Warning.

H-Codes: H302 (Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes serious

eye irritation).

P-Codes: P280 (Wear protective gloves/eye protection), P305+P351+P338 (IF IN EYES:

Rinse cautiously).

Storage: Store in a cool, dry place. Keep container tightly closed. Stable under normal

laboratory conditions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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